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Compound of Interest

Compound Name: Methanetetrol

Cat. No.: B14750045

Welcome to the technical support center for researchers engaged in the synthesis and isolation
of methanetetrol (C(OH)a4), also known as orthocarbonic acid. This resource provides
troubleshooting guidance and answers to frequently asked questions related to the significant
challenges of working with this highly unstable molecule.

Section 1: Frequently Asked Questions (FAQS)

Q1: What is methanetetrol and why is it notoriously difficult to isolate?

Al: Methanetetrol, or orthocarbonic acid, is a unique molecule consisting of a single carbon
atom bonded to four hydroxyl (-OH) groups.[1][2][3] Its instability under standard conditions is a
classic example of the Erlenmeyer rule, which posits that organic compounds with multiple
hydroxyl groups on a single carbon atom are generally unstable.[1][4][5] The primary
challenges stem from:

o Thermodynamic Instability: Methanetetrol readily decomposes into the more stable
products, carbonic acid (H2COs) and water (H20).[2][3][6] This is driven by the high energetic
favorability of forming a carbon-oxygen double bond.[4]

» Steric Hindrance: The four bulky hydroxyl groups create significant steric repulsion around
the central carbon atom, contributing to the molecule's instability.[1][4]

 Intramolecular Hydrogen Bonding: The proximity of the hydroxyl groups facilitates the
intramolecular elimination of a water molecule, initiating decomposition.
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Q2: Under what specific conditions has methanetetrol been observed?

A2: Methanetetrol is not stable in bulk under ambient conditions. However, it has been
successfully synthesized and detected under highly specific, non-standard environments:

¢ Cryogenic & Ultra-High Vacuum (UHV) Conditions: It was first synthesized by irradiating a
frozen mixture of carbon dioxide and water at extremely low temperatures (5-10 K) and
pressures (<1071 Torr).[4][7][8]

e Gas Phase (Kinetic Stability): In an isolated, gas-phase environment, methanetetrol is
kinetically stable. A significant energy barrier must be overcome for it to decompose, allowing
for its detection via mass spectrometry immediately after sublimation.[1][4][7]

e High Pressure: Theoretical calculations predict that methanetetrol becomes
thermodynamically stable at extremely high pressures (above 314 GPa), suggesting it could
exist in the interiors of ice giant planets like Uranus and Neptune.[1][6][9]

Q3: What is the primary decomposition pathway of methanetetrol?

A3: The decomposition of methanetetrol is a spontaneous dehydration reaction. It eliminates a
molecule of water to form carbonic acid, which is itself unstable in aqueous solution and exists
in equilibrium with carbon dioxide and water. The direct, unimolecular decomposition is: HaCOa
- H2CO0s + H20[2][3][6]

Q4: Are there stable analogues or derivatives of methanetetrol that are easier to work with?

A4: Yes. While methanetetrol itself is elusive, its derivatives, where the hydroxyl protons are
replaced by other groups, can be exceptionally stable.[7][8]

e Orthocarbonate Esters (C(OR)4): Compounds like tetramethoxymethane (R=CHs) or
tetraethoxymethane (R=CzHs) are stable, commercially available compounds.[3][6][7]

o Orthocarbonate Salts: Under high-pressure synthesis conditions, salts containing the
orthocarbonate anion (COa4*~), such as Strontium Orthocarbonate (Sr2COa4), have been
created and are stable at atmospheric pressure.[6]
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Section 2: Troubleshooting Guide for Experimental
Isolation

This guide addresses common issues encountered during the synthesis and detection of
methanetetrol under simulated interstellar conditions.

Problem: No detectable methanetetrol signal (m/z = 80 for the parent ion, or 63 for the
C(OH)s* fragment) during mass spectrometry analysis.
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Possible Cause

Recommended Troubleshooting Action

Inadequate Cryogenic Temperature

The formation of methanetetrol requires the
immobilization of precursors in an ice matrix.
Verify that your cryostat is maintaining a stable
temperature between 5 K and 10 K.[4][7]

Insufficient Vacuum

Methanetetrol is highly susceptible to
decomposition via collisions. Ensure your
chamber pressure is below 10~1° Torr to create
an isolated environment and minimize

intermolecular reactions.[7]

Ineffective Irradiation

The synthesis is initiated by high-energy

electrons simulating cosmic rays.[4][8] Calibrate
your electron source to ensure sufficient energy
and flux are being delivered to the ice sample to

drive the reaction.

Suboptimal Precursor Ratio

The reaction depends on the interaction
between H20 and CO2 molecules. Experiment
with different ratios of H20:CO2 during the
deposition of the ice to find the optimal

concentration for the reaction.

Detection Insensitivity

The yield of methanetetrol is extremely low. Use
highly sensitive detection methods, such as
synchrotron-generated vacuum ultraviolet (VUV)
photoionization coupled with time-of-flight mass
spectrometry.[7][8]

Incorrect Desorption Profile

If the temperature ramp during Temperature-
Programmed Desorption (TPD) is too slow or
too fast, you may miss the narrow sublimation
window for methanetetrol. Optimize the TPD

heating rate.

Problem: Difficulty confirming the identity of a potential methanetetrol signal.

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://communities.springernature.com/posts/galactic-cosmic-ray-triggered-synthesis-of-the-superalcohol-methanetetrol-c-oh-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC12260057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12260057/
https://communities.springernature.com/posts/galactic-cosmic-ray-triggered-synthesis-of-the-superalcohol-methanetetrol-c-oh-4
https://pubmed.ncbi.nlm.nih.gov/40659610/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12260057/
https://pubmed.ncbi.nlm.nih.gov/40659610/
https://www.benchchem.com/product/b14750045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Possible Cause Recommended Troubleshooting Action

Other species or clusters may have similar m/z

values. To confirm the elemental composition,

perform isotopic substitution experiments using
Ambiguous Mass-to-Charge Ratio 13CO2 and/or H2180. A corresponding shift in the

mass spectrum will confirm the presence of

carbon and oxygen in the detected molecule.

[10]

Fragmentation Pattern Unclear

Methanetetrol can produce specific fragments

upon ionization. Look for the characteristic

dissociative photoionization product C(OH)s*
(m/z = 63).[1][10] Observing this fragment

alongside the parent ion signal strengthens the

identification.

Section 3: Quantitative Data and Experimental

Protocols
Table 1: Key Physicochemical Properties of
Methanetetrol

Property Value / Description Source(s)

Chemical Formula

C(OH)4 or H4COa4

[1](2]

Molar Mass

80.03 g/mol

Primary Decomposition

Products

Carbonic Acid (H2COs) and
Water (H20)

[3][6]

Unimolecular Decomposition
Barrier

142 - 156 kJ mol~1 (in gas
phase)

[1]141[7]

Predicted Stability Condition

> 314 GPa (High Pressure)

[1]

Experimental Synthesis

Condition

5-10 K, <10~° Torr

[7](8]

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://www.researchgate.net/publication/393671770_Methanetetrol_and_the_final_frontier_in_ortho_acids
https://grokipedia.com/page/Orthocarbonic_acid
https://www.researchgate.net/publication/393671770_Methanetetrol_and_the_final_frontier_in_ortho_acids
https://www.benchchem.com/product/b14750045?utm_src=pdf-body
https://grokipedia.com/page/Orthocarbonic_acid
https://megatech.fandom.com/wiki/Orthocarbonic_acid
https://www.wikiwand.com/en/articles/Orthocarbonic_acid
https://en.wikipedia.org/wiki/Orthocarbonic_acid
https://grokipedia.com/page/Orthocarbonic_acid
https://communities.springernature.com/posts/galactic-cosmic-ray-triggered-synthesis-of-the-superalcohol-methanetetrol-c-oh-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC12260057/
https://grokipedia.com/page/Orthocarbonic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12260057/
https://pubmed.ncbi.nlm.nih.gov/40659610/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocol: Synthesis and Detection of Gas-
Phase Methanetetrol

This protocol is a generalized methodology based on successful published experiments.[7][8]
[11][12]

Chamber Preparation: Utilize an ultra-high vacuum (UHV) chamber capable of reaching
pressures below 10-1° Torr. The chamber must be equipped with a cryogenic sample holder
(typically silver or gold-plated copper) cooled by a closed-cycle helium cryostat to 5 K.

Ice Sample Deposition: Prepare a gas mixture of carbon dioxide (COz) and water (H20).
Introduce the mixture into the UHV chamber via a precision leak valve, allowing it to deposit
onto the cold sample holder, forming a thin, amorphous ice film.

Irradiation: Irradiate the ice sample with a source of high-energy electrons (e.g., 5 keV) to
simulate the secondary electrons produced by galactic cosmic rays. This provides the energy
to overcome reaction barriers and initiate the formation of methanetetrol and its
intermediates.[4][8]

Temperature-Programmed Desorption (TPD): After irradiation, linearly increase the
temperature of the sample holder at a controlled rate (e.g., 0.5 K min~2). This will cause the
volatile species within the ice, including any newly synthesized methanetetrol, to sublimate
into the gas phase.

Photoionization and Detection: Position the outlet of the TPD path in the ionization region of
a mass spectrometer. Use a tunable vacuum ultraviolet (VUV) light source from a
synchrotron for soft photoionization, which minimizes fragmentation of the parent ion.

Mass Analysis: Analyze the generated ions using a reflectron time-of-flight (ReTOF) mass
spectrometer, which offers high mass resolution. Record mass spectra as a function of
desorption temperature to identify the sublimation profiles of different molecules.
Methanetetrol is identified by its mass-to-charge ratio and its specific desorption
temperature.

Section 4: Diagrams and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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methanetetrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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